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Compound of Interest

Compound Name: 7-Azaindazole

Cat. No.: B029739 Get Quote

The safe and compliant disposal of 7-Azaindole is a critical aspect of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals,

adherence to established protocols is essential to mitigate risks and ensure compliance with

regulatory standards. This guide provides a comprehensive, step-by-step procedure for the

proper disposal of 7-Azaindole, grounded in safety data and regulatory best practices.

Hazard Identification and Risk Assessment
Before handling 7-Azaindole for disposal, it is crucial to be aware of its potential hazards.

According to safety data sheets, 7-Azaindole is classified as a hazardous chemical.[1]

Health Hazards: It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2] Some data also indicates it may be harmful if swallowed.[3]

Environmental Hazards: While some information suggests the material is not expected to be

highly toxic to aquatic life, it is imperative to prevent its entry into the environment.[2]

Disposal into drains or sewage systems is strictly prohibited.[2][4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 7-

Azaindole for disposal to prevent personal exposure.

Eye and Face Protection: Chemical safety goggles or glasses that comply with OSHA or

European standards are required.[5]
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Hand Protection: Wear suitable protective gloves.[2][5]

Body Protection: A lab coat or other protective clothing is necessary.[5]

Respiratory Protection: In situations where dust may be generated, a NIOSH-approved N95

dust mask or equivalent respirator should be used.[6]

Step-by-Step Disposal Procedure
The disposal of 7-Azaindole must be conducted through a licensed professional waste disposal

service in accordance with all federal, state, and local environmental regulations.[2]

Step 1: Waste Classification All laboratory-generated chemical waste, including 7-Azaindole

and materials contaminated with it, should be treated as hazardous waste unless explicitly

determined to be non-hazardous by an environmental health and safety professional.[7]

Step 2: Segregation and Collection

Collect waste 7-Azaindole in a dedicated, properly sealed, and compatible waste container.

[8]

Do not mix 7-Azaindole waste with other chemical waste streams unless compatibility has

been confirmed to avoid potentially hazardous reactions. It is incompatible with strong

oxidizing agents and strong acids.[2]

For accidental spills, sweep up the solid material, taking care to avoid dust formation, and

place it into a suitable, closed container for disposal.[8][9]

Step 3: Labeling The waste container must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste".[10]

The full chemical name, "7-Azaindole", with no abbreviations.[10]

The date of waste generation.[10]

The point of origin (e.g., laboratory, room number).[10]
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The name of the principal investigator or responsible party.[10]

Appropriate hazard pictograms.[10]

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated, secure area that is

inaccessible to unauthorized personnel.

The storage area should be cool, dry, and well-ventilated.[11]

Ensure the container is kept away from heat, sources of ignition, and incompatible materials.

[2][11]

Step 5: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a contracted licensed professional waste disposal service.

[2][10]

Never dispose of 7-Azaindole in the regular trash or pour it down the sink.[7][10]

Quantitative Data Summary
The following table summarizes key quantitative data for 7-Azaindole, providing a quick

reference for researchers.
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Property Value Source

Chemical Formula C₇H₆N₂ N/A

CAS Number 271-63-6 [1]

Melting Point 105 - 107 °C [6][8]

Boiling Point 270 °C [2][8]

Acute Toxicity
LD50 (Intraperitoneal, Mouse):

490 mg/kg
[8]

Partition Coefficient log Pow: 1.256 [8]

Chemical Waste Disposal Workflow
The following diagram illustrates the logical workflow for the proper management and disposal

of chemical waste such as 7-Azaindole in a laboratory setting.
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Chemical Waste Management Workflow
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Caption: Workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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